Cas no 77067-15-3 (Benzene, (3-methyl-1,3-cyclopentadien-1-yl)-)

• Product Name: Benzene, (3-methyl-1,3-cyclopentadien-1-yl)-
• CAS No: 77067-15-3
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 536831
• PubChem ID: 17918630
• Update Time: 2025-04-19

Benzene, (3-methyl-1,3-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-methyl-1,3-cyclopentadien-1-yl)-
• (3-methylcyclopenta-1,3-dien-1-yl)benzene
• DTXSID40591604
• 77067-15-3

• Inchi： 1S/C12H12/c1-10-7-8-12(9-10)11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
• InChI Key： HEZUJRQEKOBRDV-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)=CC(C)=CC1

Computed Properties

• Exact Mass: 156.09396
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives